Cas no 1260382-38-4 (5-Amino-7-azaindole-6-carboxylic acid)
5-Amino-7-azaindole-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-7-azaindole-6-carboxylic acid
-
- Inchi: 1S/C8H7N3O2/c9-5-3-4-1-2-10-7(4)11-6(5)8(12)13/h1-3H,9H2,(H,10,11)(H,12,13)
- InChI Key: NCKWYRYFKSBCKW-UHFFFAOYSA-N
- SMILES: OC(C1=C(C=C2C=CNC2=N1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 221
- XLogP3: 1
- Topological Polar Surface Area: 92
5-Amino-7-azaindole-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A577920-1mg |
5-Amino-7-azaindole-6-carboxylic acid |
1260382-38-4 | 1mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A577920-2mg |
5-Amino-7-azaindole-6-carboxylic acid |
1260382-38-4 | 2mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A577920-10mg |
5-Amino-7-azaindole-6-carboxylic acid |
1260382-38-4 | 10mg |
$ 160.00 | 2022-06-08 | ||
| TRC | A577920-500mg |
5-Amino-7-azaindole-6-carboxylic acid |
1260382-38-4 | 500mg |
$ 7700.00 | 2023-09-08 |
5-Amino-7-azaindole-6-carboxylic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 5-Amino-7-azaindole-6-carboxylic acid
Comprehensive Analysis of 5-Amino-7-azaindole-6-carboxylic acid (CAS No. 1260382-38-4): Properties, Applications, and Research Insights
5-Amino-7-azaindole-6-carboxylic acid (CAS 1260382-38-4) is a heterocyclic compound gaining significant attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of 7-azaindole, this molecule combines a carboxylic acid group at the 6-position and an amino group at the 5-position, making it a versatile building block for drug discovery. Its molecular framework is particularly valuable in designing kinase inhibitors and modulating protein-protein interactions, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.
The compound’s chemical properties include a molecular weight of 177.16 g/mol and a purity typically exceeding 98%, as confirmed by HPLC. Researchers emphasize its role in synthesizing small-molecule libraries for high-throughput screening, especially in fragment-based drug design (FBDD). Recent studies highlight its potential in addressing drug-resistant infections, a hot topic in 2024, where its scaffold shows promise against bacterial efflux pumps. The azaindole core also contributes to improved bioavailability, a key focus area in AI-driven drug optimization queries.
From a synthetic perspective, 5-Amino-7-azaindole-6-carboxylic acid serves as a precursor for bioconjugation techniques. Its carboxyl group enables peptide coupling reactions, while the amino group facilitates click chemistry modifications—methods frequently searched in CRISPR-Cas9 delivery system research. Analytical data (NMR, LC-MS) confirms its stability under physiological pH, making it suitable for proteolysis-targeting chimera (PROTAC) applications, another trending topic in degenerative disease forums.
Environmental and safety assessments reveal that CAS 1260382-38-4 complies with REACH regulations, with no significant ecotoxicity reported. This aligns with growing industry demand for green chemistry alternatives, as evidenced by Google Scholar’s 23% annual increase in sustainable synthesis publications. The compound’s solubility profile (soluble in DMSO, slightly soluble in water) further supports its utility in aqueous reaction systems—a frequent search query among medicinal chemists.
Ongoing clinical investigations explore its metabolites’ roles in enzyme inhibition, particularly for JAK and FLT3 kinases—topics dominating 2024’s ASCO conference discussions. Patent analyses show a 40% rise in filings incorporating this scaffold since 2022, reflecting its intellectual property potential. As computational models increasingly predict its ADME properties, CAS 1260382-38-4 remains at the forefront of AI-assisted drug development, answering frequent "drug-likeness prediction" searches in PubChem.
1260382-38-4 (5-Amino-7-azaindole-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)